Cas no 20608-90-6 (methyl 3-thiophen-3-ylbenzoate)

• Product Name: methyl 3-thiophen-3-ylbenzoate
• CAS No: 20608-90-6
• MF: C₁₂H₁₀O₂S
• MW: 218.271602153778
• CID: 1395090
• PubChem ID: 3564198
• Update Time: 2025-04-20

methyl 3-thiophen-3-ylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-thiophen-3-ylbenzoate
• LogP
• Methyl 3-(3-thienyl)benzoate
• DS-017511
• SCHEMBL1697936
• AKOS004114086
• QCJSGZSOXQHJAB-UHFFFAOYSA-N
• methyl 3-(thiophen-3-yl)benzoate
• DTXSID101309442
• 20608-90-6

• Inchi： 1S/C12H10O2S/c1-14-12(13)10-4-2-3-9(7-10)11-5-6-15-8-11/h2-8H,1H3
• InChI Key： QCJSGZSOXQHJAB-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=CC=C(C(=O)OC)C=1

Computed Properties

• Exact Mass: 218.0402
• Monoisotopic Mass: 218.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters